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Abstract
N-nitroso-vortioxetine is a potential nitrosamine impurity of the antidepressant drug

vortioxetine. Nitrosamines are classified as a "cohort of concern" due to their potential

carcinogenic properties. This technical guide provides a comprehensive overview of the

potential health risks associated with N-nitroso-vortioxetine exposure, focusing on its

formation, regulatory limits, and toxicological assessment. In the absence of specific

toxicological data for N-nitroso-vortioxetine, this guide employs a read-across approach,

leveraging data from structurally similar nitrosamines, to infer potential genotoxicity and

carcinogenicity. This document also details relevant experimental protocols for the detection

and toxicological evaluation of nitrosamine impurities, and presents key information in

structured tables and diagrams to facilitate understanding and risk assessment.

Introduction
Vortioxetine is a multimodal antidepressant used in the treatment of major depressive disorder.

N-nitroso-vortioxetine (Figure 1) is a nitrosamine drug substance-related impurity (NDSRI)
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that can form from the nitrosation of the secondary amine moiety present in the vortioxetine

molecule.[1][2] The presence of nitrosamine impurities in pharmaceutical products is a

significant safety concern for regulatory agencies worldwide due to their classification as

probable human carcinogens.[3] This guide aims to provide a detailed technical resource for

researchers and drug development professionals on the potential health risks of N-nitroso-
vortioxetine.

Figure 1: Chemical Structure of N-Nitroso-Vortioxetine
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Chemical structure of N-nitroso-vortioxetine.

Formation of N-Nitroso-Vortioxetine
N-nitroso-vortioxetine can be formed when vortioxetine is exposed to nitrosating agents, such

as nitrite salts, under acidic conditions.[1][2] The secondary amine present in the piperazine

ring of vortioxetine is susceptible to nitrosation.[4] Conditions that may promote this reaction

include the presence of residual nitrites from the manufacturing process of raw materials or

excipients, as well as certain storage conditions involving heat and humidity.[2]
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Logical relationship for the formation of N-nitroso-vortioxetine.

Regulatory Landscape and Acceptable Intake
Due to the potential carcinogenic risk of nitrosamines, regulatory bodies such as the U.S. Food

and Drug Administration (FDA) and the European Medicines Agency (EMA) have established

stringent controls for their presence in pharmaceutical products.[3][5] N-nitroso-vortioxetine is

classified as a Potency Category 3 nitrosamine impurity by the USFDA.[1][6]

Parameter Value Reference

Chemical Name

1-(2-((2,4-

Dimethylphenyl)thio)phenyl)-4-

nitrosopiperazine

[1][2]

CAS Number 2925447-38-5 [1]

Molecular Formula C18H21N3OS [1]

Molecular Weight 327.45 g/mol [1]

USFDA Potency Category 3 [1][6]

Acceptable Intake (AI) Limit 400 ng/day [1][6][7]

Toxicological Assessment: A Read-Across
Approach
As of the date of this document, no specific in vitro or in vivo genotoxicity or carcinogenicity

studies have been published for N-nitroso-vortioxetine. In such cases, a read-across

approach is a scientifically accepted method for data gap filling in toxicological assessments.[8]

This involves using data from structurally similar compounds to predict the toxicity of the

substance of interest.

N-nitroso-vortioxetine contains an N-nitrosopiperazine moiety. Therefore, data from N-

nitrosopiperazine and the closely related N-nitrosopiperidine can be used to infer its potential

health risks.
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Compound
Summary of Toxicological
Findings

Reference

N-Nitrosopiperazine

- Carcinogenic in rats, inducing

tumors in the nasal mucosa

and bladder.[1] - Mutagenic in

Salmonella typhimurium after

metabolic activation.[7] -

Suspected of causing cancer

and damaging fertility or the

unborn child.[9]

[1][7][9]

N-Nitrosopiperidine

- Carcinogenic in multiple

animal species (mice, rats,

hamsters, monkeys), inducing

tumors in the liver, lung,

esophagus, and respiratory

system.[10] - Considered for

practical purposes as if it were

carcinogenic to humans.[10]

[10]

Based on this read-across assessment, it is reasonable to presume that N-nitroso-
vortioxetine is a potentially mutagenic and carcinogenic compound that requires metabolic

activation to exert its genotoxic effects.

Proposed Mechanism of Genotoxicity
The genotoxicity of most nitrosamines is initiated by metabolic activation, primarily by

cytochrome P450 (CYP) enzymes.[11] This process is thought to involve the α-hydroxylation of

the carbon atom adjacent to the nitroso group, leading to the formation of an unstable

intermediate that ultimately generates a reactive electrophilic species (a diazonium ion). This

electrophile can then form covalent adducts with DNA, which, if not repaired, can lead to

mutations and potentially initiate carcinogenesis.[6][11]
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Proposed signaling pathway for N-nitroso-vortioxetine genotoxicity.
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Experimental Protocols
Analytical Detection and Quantification
A sensitive and validated analytical method is crucial for the detection and quantification of N-
nitroso-vortioxetine in vortioxetine drug substance and product. A published method utilizes

Ultra-Fast Liquid Chromatography with Mass Spectrometry (UFLC-MS).[1]

Table 3: UFLC-MS Method Parameters for N-Nitroso-Vortioxetine Analysis[1]

Parameter Specification

Instrumentation Low-cost single quadrupole MS instrument

Column Not specified in the abstract

Mobile Phase Not specified in the abstract

Flow Rate Not specified in the abstract

Detection Mass Spectrometry (MS)

Limit of Detection (LOD) 0.660 ppm

Limit of Quantification (LOQ) 1.995 ppm

Linearity (Correlation Coefficient) 0.99964

Precision (%RSD) 1.07%

Accuracy (% Recovery) 92.42% to 104.54%

Sample Preparation:[1]

Weigh and transfer 50.0 mg of the vortioxetine hydrobromide test sample into a 25 mL

volumetric flask.

Dissolve and dilute to the volume with a suitable diluent (Milli-Q water).

Filter the solution through a 0.22 µm PVDF syringe filter.
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Collect the clear filtrate in an HPLC vial. The final test solution concentration will be

approximately 2.0 mg/mL.

In Vitro Genotoxicity Assessment
While no specific data exists for N-nitroso-vortioxetine, the following are standard assays for

evaluating the genotoxicity of nitrosamine impurities.

The Ames test is a widely used method to assess the mutagenic potential of a chemical. For

nitrosamines, an "Enhanced Ames Test" is often recommended due to the requirement for

metabolic activation.[6]

General Protocol Outline:

Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535,

TA1537) and Escherichia coli (e.g., WP2 uvrA) are used.

Metabolic Activation: A liver homogenate fraction (S9) from induced rodents (e.g., hamster or

rat) is used to provide metabolic enzymes. A higher concentration of S9 (e.g., 30%) may be

more effective for some nitrosamines.

Exposure: The test compound is incubated with the bacterial strains in the presence and

absence of the S9 mix.

Plating: The treated bacteria are plated on a minimal agar medium lacking the required

amino acid (e.g., histidine for Salmonella).

Incubation and Scoring: Plates are incubated for 48-72 hours, and the number of revertant

colonies (mutants that have regained the ability to synthesize the amino acid) is counted. A

significant, dose-dependent increase in revertant colonies compared to the negative control

indicates a mutagenic effect.

This assay detects chromosomal damage in mammalian cells. Human lymphoblastoid TK6

cells or metabolically competent HepaRG cells are commonly used.[12]

General Protocol Outline:

Cell Culture: TK6 or HepaRG cells are cultured under standard conditions.
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Treatment: Cells are exposed to various concentrations of the test substance for a defined

period (e.g., 4 or 24 hours) with and without metabolic activation (S9).

Cytokinesis Block: Cytochalasin B is added to block cell division at the binucleate stage.

Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye

(e.g., DAPI or propidium iodide).

Scoring: The frequency of micronuclei (small, extranuclear bodies containing chromosome

fragments or whole chromosomes) in binucleated cells is scored using microscopy or flow

cytometry. A significant, dose-dependent increase in micronucleated cells indicates

clastogenic or aneugenic activity.

Analytical Detection In Vitro Genotoxicity Assessment
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General experimental workflow for the assessment of N-nitroso-vortioxetine.

Conclusion
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N-nitroso-vortioxetine is a potential genotoxic impurity that requires careful monitoring and

control in vortioxetine-containing pharmaceutical products. Although direct toxicological data for

this specific compound are not currently available, a read-across assessment based on

structurally related nitrosamines suggests a potential for mutagenicity and carcinogenicity. The

established acceptable intake limit of 400 ng/day provides a regulatory benchmark for risk

management. The analytical and toxicological methodologies outlined in this guide provide a

framework for the detection, quantification, and hazard assessment of N-nitroso-vortioxetine,

ensuring patient safety and regulatory compliance. Further research, including specific in vitro

and in vivo studies on N-nitroso-vortioxetine, is warranted to provide a more definitive

characterization of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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